Cas no 1341710-02-8 (1-[(2-fluorophenyl)methyl]azetidin-3-ol)

• Product Name: 1-[(2-fluorophenyl)methyl]azetidin-3-ol
• CAS No: 1341710-02-8
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5573048
• Update Time: 2025-10-28

1-[(2-fluorophenyl)methyl]azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 1-[(2-fluorophenyl)methyl]-
• 1-[(2-fluorophenyl)methyl]azetidin-3-ol

• Inchi： 1S/C10H12FNO/c11-10-4-2-1-3-8(10)5-12-6-9(13)7-12/h1-4,9,13H,5-7H2
• InChI Key： VBUNOZYSYGFIPO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)CC(O)C1

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 260.4±35.0 °C(Predicted)
• pka: 14.25±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(2-fluorophenyl)methyl]azetidin-3-ol

Comprehensive Guide to 1-[(2-fluorophenyl)methyl]azetidin-3-ol (CAS No. 1341710-02-8): Properties, Applications, and Market Insights

1-[(2-fluorophenyl)methyl]azetidin-3-ol (CAS No. 1341710-02-8) is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidin-3-ol core and 2-fluorophenyl substitution, serves as a versatile intermediate in drug discovery and material science. Its molecular structure combines the rigidity of the azetidine ring with the electronic effects of fluorine, making it valuable for modulating bioactivity and physicochemical properties.

The growing interest in fluorinated heterocycles like 1-[(2-fluorophenyl)methyl]azetidin-3-ol stems from their applications in developing kinase inhibitors, GPCR modulators, and CNS-targeting therapeutics. Researchers frequently search for "azetidine derivatives in drug design" or "fluorophenyl compounds for medicinal chemistry," reflecting the compound's relevance in modern structure-activity relationship (SAR) studies. The presence of both hydrogen-bond donor (OH) and acceptor (N) groups enhances its potential as a pharmacophore.

From a synthetic perspective, CAS 1341710-02-8 exemplifies the trend toward three-dimensional fragment libraries in lead optimization. Its sp3-rich character aligns with industry demands for "escape from flatland" strategies, addressing common challenges like solubility and target selectivity. Recent publications highlight its utility in constructing bicyclic scaffolds via ring-expansion reactions—a hot topic in "synthetic methodology development" discussions.

The commercial landscape for 1-[(2-fluorophenyl)methyl]azetidin-3-ol reflects broader market dynamics. Suppliers increasingly offer this compound under catalog entries like "fluorinated azetidine building blocks" or "pharmaceutical intermediates for Fsp3 enhancement." Pricing trends correlate with demand from contract research organizations (CROs) exploring next-generation small molecule therapeutics. Analytical data (HPLC, NMR) typically confirms ≥95% purity, meeting the stringent requirements of preclinical development pipelines.

Environmental and regulatory aspects of 1341710-02-8 remain favorable compared to traditional aromatic systems. The metabolic stability imparted by fluorine substitution reduces bioaccumulation risks—a key consideration in "green chemistry approaches" searches. Proper handling requires standard laboratory precautions, with MSDS documentation emphasizing standard organic compound protocols rather than specialized restrictions.

Future directions for this compound class include applications in PROTAC degraders and covalent inhibitor warheads, as evidenced by patent filings. The rise of "fragment-based drug discovery" queries underscores the relevance of low-molecular-weight azetidines like 1-[(2-fluorophenyl)methyl]azetidin-3-ol as starting points for lead generation. Its balanced lipophilicity (predicted LogP ~1.2) and polar surface area (~40 Ų) make it particularly suitable for CNS-penetrant candidates.

In analytical characterization, 1341710-02-8 displays distinct 1H NMR peaks at δ 7.4-7.2 (fluorophenyl), 4.1 (CH2N), and 3.8 (CHOH), facilitating quality control. Mass spectrometry typically shows an [M+H]+ ion at m/z 196, with fragmentation patterns supporting the azetidine ring stability. These features enable reliable detection in "reaction monitoring by LC-MS" workflows—another trending search phrase among process chemists.

The scientific literature reveals expanding applications of fluorophenyl-azetidinols in asymmetric catalysis and chiral auxiliary design. Recent studies explore their use as ligands for "transition metal complexes" in C-C bond-forming reactions. This dual utility in medicinal and process chemistry positions CAS 1341710-02-8 as a multifaceted research tool, driving consistent inquiry from both academic and industrial sectors.

Storage and stability data indicate that 1-[(2-fluorophenyl)methyl]azetidin-3-ol maintains integrity under inert atmospheres at -20°C, with no special stabilization requirements—a practical advantage over more sensitive N-heterocycles. This characteristic supports its adoption in high-throughput screening libraries where compound longevity impacts screening reliability.

Emerging research areas leveraging this scaffold include bioisosteric replacement strategies (particularly for morpholine/piperidine analogs) and cryo-EM ligand discovery. The compound's conformational constraint proves valuable in addressing "molecular recognition challenges"—a frequent pain point in virtual screening queries. These applications ensure sustained interest in 1341710-02-8 as both a tool compound and a template for novel chemotypes.